Cas no 62268-72-8 (Cyclohexanecarboxylic acid, 4-(4-heptylphenyl)-)

• Product Name: Cyclohexanecarboxylic acid, 4-(4-heptylphenyl)-
• CAS No: 62268-72-8
• MF: C₂₀H₃₀O₂
• MW: 302.451006412506
• CID: 451698
• Update Time: 2024-01-29

Cyclohexanecarboxylic acid, 4-(4-heptylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-(4-heptylphenyl)-

• Inchi： 1S/C20H30O2/c1-2-3-4-5-6-7-16-8-10-17(11-9-16)18-12-14-19(15-13-18)20(21)22/h8-11,18-19H,2-7,12-15H2,1H3,(H,21,22)
• InChI Key： VQHMCGIQCLENSW-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCC(C2=CC=C(CCCCCCC)C=C2)CC1

Computed Properties

• Exact Mass: 302.2247

Experimental Properties

• Density: 1.014±0.06 g/cm3(Predicted)
• Boiling Point: 453.2±34.0 °C(Predicted)
• PSA: 37.3
• pka: 4.84±0.10(Predicted)